Cas no 2138147-93-8 (rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine)

• Product Name: rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine
• CAS No: 2138147-93-8
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6605680
• PubChem ID: 165454555
• Update Time: 2025-06-03

rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine
• EN300-714554
• 2138147-93-8

• Inchi： 1S/C12H20N2O/c15-12(10-2-1-3-10)14-7-5-9-4-6-13-8-11(9)14/h9-11,13H,1-8H2/t9-,11-/m0/s1
• InChI Key： WMCPAXGHHMESEI-ONGXEEELSA-N
• SMILES： O=C(C1CCC1)N1CC[C@@H]2CCNC[C@H]12

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine

Recent Advances in the Study of rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine (CAS: 2138147-93-8)

The compound rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine (CAS: 2138147-93-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic pyrrolopyridine derivative is being investigated for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its pharmacological properties and mechanism of action.

A key area of interest is the compound's role as a selective ligand for specific neurotransmitter receptors. Preliminary in vitro studies have demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in various neurological disorders. The stereochemistry of the compound, particularly the (3aR,7aS) configuration, appears to play a critical role in its binding affinity and selectivity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and interaction with target proteins.

Recent synthetic efforts have focused on optimizing the yield and purity of rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine. Novel catalytic methods, including asymmetric hydrogenation and enantioselective cyclization, have been explored to improve the efficiency of its production. These advancements are crucial for scaling up synthesis to meet the demands of preclinical and clinical studies. Additionally, computational modeling has been utilized to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In vivo studies have provided promising results regarding the compound's therapeutic potential. Animal models of neurodegenerative diseases and psychiatric disorders have shown that rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine exhibits neuroprotective effects and improves cognitive function. These findings suggest its potential as a candidate for further development in treating conditions such as Alzheimer's disease, schizophrenia, and depression. However, challenges remain in addressing its bioavailability and minimizing off-target effects.

The safety profile of rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine is also under investigation. Toxicological studies have indicated a favorable margin of safety at therapeutic doses, with no significant adverse effects observed in preliminary trials. Researchers are now exploring formulation strategies to enhance its stability and delivery, including the development of prodrugs and nanoparticle-based carriers. These efforts aim to optimize its therapeutic index and ensure its suitability for human use.

In conclusion, rac-(3aR,7aS)-1-cyclobutanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine (CAS: 2138147-93-8) represents a promising scaffold for the development of novel CNS therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in medicine. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation from the laboratory to the clinic, addressing unmet medical needs in neurology and psychiatry.